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Compound of Interest

Compound Name: 1,2-Epoxyhexane

Cat. No.: B074757 Get Quote

An In-depth Technical Guide to the Material Safety of 1,2-Epoxyhexane

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the material safety information for 1,2-
Epoxyhexane (CAS Number: 1436-34-6), a vital reagent and intermediate in organic synthesis

and pharmaceutical development.[1] Adherence to strict safety protocols is imperative when

handling this compound due to its hazardous properties. This guide synthesizes critical data

from material safety data sheets (MSDS) and presents it in a clear and accessible format to

ensure safe laboratory practices.

Chemical Identification
1,2-Epoxyhexane is a colorless liquid.[1][2][3] It is also known by several synonyms, including

1,2-Hexene oxide and n-Butyloxirane.[2][3][4]
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Identifier Value

CAS Number 1436-34-6[2][3][4][5][6][7]

EC Number 215-864-6[3][5][6][7]

Molecular Formula C₆H₁₂O[2][3][5][6][7][8]

Molecular Weight 100.16 g/mol [2][3][5][6][7]

UN Number 1993[3]

Physical and Chemical Properties
Understanding the physical and chemical properties of 1,2-Epoxyhexane is fundamental to its

safe handling and storage. It is a highly flammable liquid and vapor.[3][9][7][8][10][11][12]

Property Value

Appearance Colorless liquid[1][2][3]

Boiling Point 118-120 °C[1][2][3][4][6][13]

Density 0.831 - 0.833 g/mL at 20-25 °C[2][6][13]

Flash Point 15 °C (59 °F)[3][4][7]

Refractive Index 1.406[3][6][13]

Solubility
Difficult to mix with water; soluble in many

organic solvents[2]

Hazard Identification and Classification
1,2-Epoxyhexane is classified as a hazardous chemical.[4] The Globally Harmonized System

(GHS) of Classification and Labelling of Chemicals provides a clear framework for

understanding its potential dangers.
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Hazard Class GHS Category

Flammable Liquids Category 2[4][7][8]

Acute Toxicity, Oral Category 4[7][8]

Skin Irritation Category 2[7][8]

Eye Irritation Category 2[7][8]

Specific Target Organ Toxicity (Single Exposure) Category 3 (Respiratory system)[4][7][8]

Carcinogenicity Suspected of causing cancer[10]

Hazard Statements (H-phrases):

H225: Highly flammable liquid and vapour.[7][8][10][11][12]

H302: Harmful if swallowed.[7][8][10][11][12]

H315: Causes skin irritation.[3][7][8][10]

H317: May cause an allergic skin reaction.[10]

H319: Causes serious eye irritation.[3][7][8][10]

H335: May cause respiratory irritation.[3][7][10]

H351: Suspected of causing cancer.[10]

Signal Word: Danger[7][8]

Experimental Protocols: Safety and Handling
While detailed toxicological experimental protocols are not available in standard MSDS, the

following protocols for safe handling, storage, and emergency response are mandated.

Personal Protective Equipment (PPE) and Engineering
Controls
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A risk assessment should be conducted before handling 1,2-Epoxyhexane to determine the

appropriate PPE.

Personal Protective Equipment (PPE) Protocol

Handling 1,2-Epoxyhexane

Ensure adequate ventilation
(Fume hood recommended)

Select appropriate PPE

Wear suitable gloves Wear eye and face protection
(Safety glasses, face shield)

Wear protective clothing
(Lab coat)

Proceed with handling

Use respirator if ventilation is inadequate

Work complete

ventilatiion

If inadequate

Click to download full resolution via product page
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Caption: Personal Protective Equipment (PPE) workflow for handling 1,2-Epoxyhexane.

Handling and Storage
Avoid contact with skin, eyes, and clothing.[4][10]

Do not breathe vapors or mist.[4]

Keep away from heat, sparks, open flames, and other ignition sources.[3][4][5][10][11] No

smoking.[3][5][10][11]

Use explosion-proof electrical, ventilating, and lighting equipment.[4][5][10]

Take precautionary measures against static discharge.[3][4][11] Ground and bond containers

and receiving equipment.[4][5][10][11]

Store in a cool, dry, and well-ventilated area in a tightly closed container.[5][10][11]

Recommended storage temperature is 2-8°C.[2][6][13]

Store away from incompatible materials such as strong oxidizing agents, strong acids, and

strong bases.

Emergency Procedures
In the event of exposure or a spill, immediate and appropriate action is crucial.

First-Aid Measures
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Exposure Route First-Aid Protocol

Eye Contact

Immediately rinse with plenty of water for at

least 15 minutes, also under the eyelids.[4]

Seek medical attention.[3][10]

Skin Contact

Wash off immediately with soap and plenty of

water while removing all contaminated clothing

and shoes.[4][10] Seek medical attention if

irritation occurs.[10]

Inhalation

Remove to fresh air. If not breathing, give

artificial respiration. If breathing is difficult, give

oxygen. Get medical attention.[4]

Ingestion

Do NOT induce vomiting. Never give anything

by mouth to an unconscious person. Rinse

mouth with water. Call a physician or poison

control center immediately.[4][5]

Accidental Release Measures
A clear workflow should be followed to manage spills effectively.
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Accidental Release Workflow

Spill of 1,2-Epoxyhexane Detected

Evacuate personnel to a safe area

Remove all sources of ignition

Ensure adequate ventilation

Contain the spill with inert absorbent material
(e.g., sand, vermiculite)

Collect absorbed material using non-sparking tools

Place in a suitable, closed container for disposal

Decontaminate the area

Report the incident

Click to download full resolution via product page

Caption: Workflow for responding to an accidental release of 1,2-Epoxyhexane.
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Fire-Fighting Measures
Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or

carbon dioxide.[5]

Specific Hazards: The liquid and vapor are highly flammable.[10] Vapors may travel to a

source of ignition and flash back. Containers may explode when heated.[10]

Protective Equipment: Firefighters should wear self-contained breathing apparatus and full

protective gear.[5]

Toxicological Information
While comprehensive toxicological studies require access to specialized databases, the GHS

classification indicates that 1,2-Epoxyhexane is harmful if swallowed and causes skin, eye,

and respiratory irritation.[3][8][10] It is also suspected of causing cancer.[10] The primary target

organ for single-exposure toxicity is the respiratory system.[4][7]

Disposal Considerations
Dispose of 1,2-Epoxyhexane and its container as hazardous waste in accordance with local,

regional, and national regulations.[3] Do not allow the product to enter drains.[5]

This guide is intended to provide essential safety information for trained professionals. Always

refer to the most current and complete Safety Data Sheet (SDS) from the supplier before

handling 1,2-Epoxyhexane.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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